5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 5-(4-ethylanilino)-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H18N2O2S/c1-3-13-7-9-14(10-8-13)19-16-17(21)20(18(22)23-16)15-6-4-5-12(2)11-15/h4-11,16,19H,3H2,1-2H3
• InChI Key: RRJROCXPCPUFOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)C3=CC=CC(=C3)C

Description

5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione is a heterocyclic compound that belongs to the thiazolidine family. Thiazolidine derivatives are known for their diverse biological activities and are widely studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione typically involves the reaction of 4-ethylphenylamine with 3-methylbenzaldehyde to form an intermediate Schiff base. This intermediate is then cyclized with thioglycolic acid under acidic conditions to yield the desired thiazolidine derivative .

Industrial Production Methods

Industrial production methods for thiazolidine derivatives often involve multicomponent reactions, click chemistry, and green synthesis approaches to improve yield, selectivity, and purity. These methods also focus on atom economy and cleaner reaction profiles .

Chemical Reactions Analysis

Types of Reactions

5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the thiazolidine ring to a thiazolidine-2-thione.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine-2-thione.

Substitution: Various substituted thiazolidine derivatives.

Scientific Research Applications

5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent for treating various diseases.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes and receptors, leading to its biological effects. The presence of the thiazolidine ring enhances its binding affinity and selectivity towards these targets .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-(4-methylphenyl)-1,3,4-thiadiazole
• 5-(4-Chlorophenyl)-1,3,4-thiadiazole
• 2-Amino-5-phenyl-1,3,4-thiadiazole

Uniqueness

5-[(4-Ethylphenyl)amino]-3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione is unique due to its specific substitution pattern on the thiazolidine ring, which imparts distinct biological activities and chemical reactivity compared to other thiazolidine derivatives .